Cas no 902298-86-6 (1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)
902298-86-6 structure
Product Name:1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
CAS No:902298-86-6
MF:C25H22ClNO4S
MW:467.96448469162
CID:6277436
PubChem ID:20874579
Update Time:2024-01-05
1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
- 1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
- 902298-86-6
- AKOS001837737
- F3407-2161
- 1-(3-chlorobenzyl)-6-ethoxy-3-tosylquinolin-4(1H)-one
- 1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylphenyl)sulfonylquinolin-4-one
-
- Inchi: 1S/C25H22ClNO4S/c1-3-31-20-9-12-23-22(14-20)25(28)24(32(29,30)21-10-7-17(2)8-11-21)16-27(23)15-18-5-4-6-19(26)13-18/h4-14,16H,3,15H2,1-2H3
- InChI Key: ZYJQIEIKYOGYRY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CN1C=C(C(C2C=C(C=CC1=2)OCC)=O)S(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 467.0958071g/mol
- Monoisotopic Mass: 467.0958071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 799
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 72.1Ų
1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-2161-2μmol |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2161-5μmol |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2161-10μmol |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2161-20μmol |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2161-1mg |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2161-2mg |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2161-3mg |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2161-4mg |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2161-5mg |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2161-10mg |
1-[(3-chlorophenyl)methyl]-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one |
902298-86-6 | 10mg |
$79.0 | 2023-09-10 |
1-(3-chlorophenyl)methyl-6-ethoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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